Cas no 1111113-73-5 (5-thiophen-2-yl-1H-pyrimidin-2-one)

• Product Name: 5-thiophen-2-yl-1H-pyrimidin-2-one
• CAS No: 1111113-73-5
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 2606803
• PubChem ID: 53222219
• Update Time: 2025-06-07

5-thiophen-2-yl-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-thiophen-2-yl-1H-pyrimidin-2-one
• DTXSID50686777
• 5-(Thiophen-2-yl)pyrimidin-2-ol
• 2-HYDROXY-5-(THIOPHEN-2-YL)PYRIMIDINE
• 5-(Thiophen-2-yl)pyrimidin-2(1H)-one
• AKOS015942202
• 1111113-73-5

• Inchi： 1S/C8H6N2OS/c11-8-9-4-6(5-10-8)7-2-1-3-12-7/h1-5H,(H,9,10,11)
• InChI Key： JEBLANMOBRUEAJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 178.02008399Da
• Monoisotopic Mass: 178.02008399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.7Ų

Additional information on 5-thiophen-2-yl-1H-pyrimidin-2-one

Introduction to 5-thiophen-2-yl-1H-pyrimidin-2-one (CAS No. 1111113-73-5)

5-thiophen-2-yl-1H-pyrimidin-2-one, identified by the CAS number 1111113-73-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene-pyrimidine class, a scaffold that has been extensively studied for its potential biological activities. The structural combination of a thiophene ring with a pyrimidine moiety imparts unique chemical and pharmacological properties, making it a valuable candidate for further exploration in drug discovery and development.

The thiophen-2-yl substituent in the molecular structure contributes to the compound's reactivity and interaction with biological targets. Thiophenes are known for their ability to modulate various enzymatic pathways, particularly those involving oxidative stress and inflammation. In contrast, the pyrimidin-2-one core is a common pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The synergistic effect of these two structural components makes 5-thiophen-2-yl-1H-pyrimidin-2-one a promising candidate for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-thiophen-2-yl-1H-pyrimidin-2-one and biological targets. These studies have revealed that the compound exhibits binding affinity to several key enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The ability of this molecule to interact with multiple targets suggests its potential as a multitarget-directed drug (MTDD) candidate, which is an emerging paradigm in pharmaceutical research aimed at addressing complex diseases through simultaneous modulation of multiple pathways.

In the realm of medicinal chemistry, the synthesis of 5-thiophen-2-yl-1H-pyrimidin-2-one has been optimized through various methodologies to enhance yield and purity. Modern synthetic approaches, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have significantly improved the efficiency of producing this compound. These advancements not only facilitate laboratory-scale preparations but also hold promise for scalable industrial production, making it more accessible for preclinical and clinical studies.

The pharmacological profile of 5-thiophen-2-yl-1H-pyrimidin-2-one has been investigated in several preclinical models. Initial studies have demonstrated its potential in modulating inflammatory responses by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. Additionally, the compound has shown promise in antioxidant activity, which is crucial for mitigating oxidative stress-related pathologies. These findings align with the growing interest in developing therapeutics that target inflammation and oxidative damage as underlying mechanisms in various diseases.

One of the most compelling aspects of 5-thiophen-2-yl-1H-pyrimidin-2-one is its structural versatility, which allows for further derivatization to enhance its pharmacological properties. By introducing different functional groups or substituents at strategic positions on the thiophene or pyrimidine rings, chemists can fine-tune the compound's bioactivity and selectivity. This flexibility opens up numerous possibilities for designing novel analogs with improved efficacy and reduced side effects.

The compound's potential applications extend beyond traditional therapeutic areas. Researchers are exploring its utility in agrochemicals, where it may serve as a precursor for developing novel pesticides or herbicides. The unique chemical properties of 5-thiophen-2-yl-1H-pyrimidin-2-one make it a versatile building block for synthesizing molecules with specific biological activities relevant to crop protection.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies. 5-thiophen-2-yl-1H-pyrimidin-2-one stands out as a promising candidate due to its multifaceted biological activities and structural adaptability. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and translating preclinical findings into clinical trials. These endeavors hold significant implications for advancing treatment options across multiple therapeutic domains.

The future prospects of 5-thiophen-2-yl-1H-pyrimidin-2-one are further enhanced by its compatibility with modern drug discovery technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD). These approaches enable rapid identification of lead compounds and their optimization through iterative cycles of synthesis and evaluation. The integration of computational tools with experimental data will accelerate the development pipeline for this compound and its derivatives.

In conclusion,5-thiophen-2-ylyl-H-pyrimidin--one (CAS No. 1111113--73--5) represents a significant advancement in pharmaceutical chemistry with broad applications across therapeutic areas. Its unique structural features, pharmacological properties, and synthetic accessibility position it as a valuable asset in ongoing research efforts aimed at developing novel therapeutics. As scientific understanding progresses, the potential uses of this compound will continue to expand, offering hope for innovative solutions to complex medical challenges.